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Compound of Interest

Compound Name: 4-Acetyl-3-methylpyridine

CAS No.: 82352-00-9

Cat. No.: B1601820

Get Quote

A Senior Application Scientist's Guide to Proper Storage and Handling

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Acetyl-3-methylpyridine (CAS No.

51227-30-6) is not readily available in public databases. The following guidance is synthesized

from technical data for structurally related compounds, including other acetylpyridines and

methylated pyridines, and reflects established best practices for handling pyridine derivatives in

a research setting. Researchers must conduct their own risk assessment and consult with their

institution's Environmental Health and Safety (EHS) department before use.

Frequently Asked Questions (FAQs)
Q1: How should I store neat 4-Acetyl-3-methylpyridine upon receipt?

Proper storage is critical to maintain the integrity of 4-Acetyl-3-methylpyridine. Based on data

for similar pyridine derivatives, it is recommended to store the compound in a cool, dry, and

well-ventilated area.[1][2][3][4] The container should be tightly sealed to prevent moisture

absorption and exposure to the atmosphere.[1][2][3][4][5] For long-term stability, storage under

an inert atmosphere (e.g., nitrogen or argon) is advisable.[6][7]
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Q2: What is the recommended storage temperature for this compound?

While a specific temperature is not defined for 4-Acetyl-3-methylpyridine, general guidance

for pyridine derivatives suggests storage in a cool place.[3][4] Some sources for related

compounds recommend refrigeration to maintain product quality.[8] Therefore, storing at 2-8°C

is a prudent measure, especially for long-term storage.

Q3: Is 4-Acetyl-3-methylpyridine sensitive to light or air?

Yes, pyridine derivatives can be sensitive to both light and air.[9] It is recommended to store the

compound in a light-resistant container, such as an amber vial, and in a shaded area.[9]

Sensitivity to air is also a concern, which is why storage under an inert gas is recommended to

prevent potential degradation.[6][7][9]

Q4: The compound has a slight yellow to brown color. Is it still usable?

Many pyridine derivatives can appear as colorless to pale yellow or brown liquids or solids.

While a slight coloration may not necessarily indicate significant degradation, a noticeable

change in color over time could suggest impurity buildup or decomposition. It is advisable to

verify the purity of the compound using an appropriate analytical method (e.g., NMR, GC-MS) if

you have concerns about its quality.

Q5: What solvents are compatible with 4-Acetyl-3-methylpyridine for preparing stock

solutions?

Based on information for related acetylpyridines, this compound is expected to be soluble in

many common organic solvents. For preparing stock solutions, solvents such as DMSO, DMF,

or ethanol are likely suitable. It is always best practice to perform a small-scale solubility test

before preparing a large stock solution.
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Issue Potential Cause Recommended Action

Inconsistent experimental

results

Compound degradation due to

improper storage.

Verify the storage conditions

(temperature, inert

atmosphere, light protection). If

degradation is suspected,

confirm the purity of the

compound analytically before

further use.

Difficulty dissolving the

compound

Incorrect solvent choice or low-

quality solvent.

Perform small-scale solubility

tests with different high-purity,

anhydrous solvents. Ensure

the solvent is appropriate for

your experimental system.

Precipitate forms in the stock

solution over time

The solution may be

supersaturated, or the

compound may be degrading.

Try gently warming the solution

to redissolve the precipitate. If

it persists, prepare a fresh,

less concentrated stock

solution. Store stock solutions

at the recommended

temperature and use them

within a reasonable timeframe.

Physicochemical Properties of Pyridine Derivatives
The following table summarizes typical properties of related acetyl- and methyl-pyridines to

provide a general understanding.
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Property 3-Acetylpyridine 4-Acetylpyridine 4-Methylpyridine

CAS Number 350-03-8[10][11] 1122-54-9[5][12] 108-89-4[2]

Molecular Formula C7H7NO[8] C7H7NO[5] C6H7N[2]

Molecular Weight 121.14 g/mol [8] 121.14 g/mol [5] 93.13 g/mol

Boiling Point 220 °C[8] 212 °C[13] 145 °C

Flash Point 104 °C[8] 86.67 °C[12] 134 °F (56.7 °C)[2]

Experimental Protocols
Protocol for Preparing a Stock Solution
This protocol outlines the steps for preparing a stock solution of 4-Acetyl-3-methylpyridine,

emphasizing safety and accuracy.

Pre-weighing Preparation:

Allow the container of 4-Acetyl-3-methylpyridine to equilibrate to room temperature

before opening to prevent condensation of atmospheric moisture.

Work in a well-ventilated chemical fume hood.[2]

Wear appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety

goggles, and a lab coat.[1]

Weighing the Compound:

Tare a clean, dry weighing vessel on an analytical balance.

Carefully transfer the desired amount of 4-Acetyl-3-methylpyridine to the weighing

vessel.

Record the exact weight.

Dissolution:
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Transfer the weighed compound to a volumetric flask of the appropriate size.

Add a small amount of the chosen solvent (e.g., anhydrous DMSO) to dissolve the

compound completely. Gentle vortexing may be required.

Once dissolved, add the solvent to the flask up to the calibration mark.

Cap the flask and invert it several times to ensure a homogenous solution.

Storage of the Stock Solution:

Transfer the stock solution to a clean, clearly labeled, and tightly sealed container (amber

glass is recommended).

Store the stock solution at the appropriate temperature, typically -20°C for long-term

storage, to minimize degradation.

Visual Workflow for Compound Handling
The following diagram illustrates the decision-making process for the proper storage and

handling of 4-Acetyl-3-methylpyridine.
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Compound Receipt:
4-Acetyl-3-methylpyridine
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Caption: Decision workflow for receiving and storing 4-Acetyl-3-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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